1,3-dimethyl-2,4-dioxo-N-(4-phenylbutan-2-yl)-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-6-carboxamide

• IUPAC Name: 1,3-dimethyl-2,4-dioxo-N-(4-phenylbutan-2-yl)thieno[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C19H21N3O3S/c1-12(9-10-13-7-5-4-6-8-13)20-16(23)15-11-14-17(24)21(2)19(25)22(3)18(14)26-15/h4-8,11-12H,9-10H2,1-3H3,(H,20,23)
• InChI Key: OVMIUEOSIXTGTL-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=CC=C1)NC(=O)C2=CC3=C(S2)N(C(=O)N(C3=O)C)C
• Molecular Formula: C19H21N3O3S
• Molecular Weight: 371.5 g/mol
• CAS No.: 946257-60-9

Description

1,3-dimethyl-2,4-dioxo-N-(4-phenylbutan-2-yl)-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C19H21N3O3S and its molecular weight is 371.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The scientific research on thieno[2,3-d]pyrimidine derivatives primarily focuses on their synthesis methodologies and the exploration of their chemical properties. For instance, the reaction of 2-amino-4,5-dimethylthiophene-3-carboxamide with iso(and isothio)cyanates under microwave irradiation has been investigated to synthesize thieno[2,3-d]pyrimidines derivatives. This approach yields various derivatives, suggesting a versatile pathway for the synthesis of thieno[2,3-d]pyrimidine compounds, potentially including the compound (Davoodnia et al., 2009). Furthermore, the structural investigations of these compounds provide insights into their chemical behavior and stability, which are crucial for developing new materials and pharmaceuticals.

Biological Activities and Applications

Research into the biological activities of thieno[2,3-d]pyrimidine derivatives has highlighted their potential in medicinal chemistry. Compounds structurally related to the one have been synthesized and evaluated for various biological activities, including anticancer and anti-inflammatory properties. For instance, novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have shown promising anti-inflammatory and analgesic activities. These studies indicate the potential of thieno[2,3-d]pyrimidine derivatives in drug development (Abu‐Hashem et al., 2020).

Nonlinear Optical Properties

The exploration of the nonlinear optical (NLO) properties of thieno[2,3-d]pyrimidine derivatives has also been a subject of interest. These studies aim to understand the electronic and optical behavior of these compounds, which is crucial for the development of new materials for optoelectronic applications. The comparison between theoretical (DFT/TDDFT) and experimental studies on thiopyrimidine derivatives has provided valuable insights into their NLO properties, making them candidates for optoelectronic associated hi-tech applications (Hussain et al., 2020).